Cas no 59812-12-3 (N-(Ethoxycarbonyl)thiopropionamide)

• Product Name: N-(Ethoxycarbonyl)thiopropionamide
• CAS No: 59812-12-3
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• CID: 826309
• PubChem ID: 3653972
• Update Time: 2025-11-01

N-(Ethoxycarbonyl)thiopropionamide Chemical and Physical Properties

Names and Identifiers

• N-(Ethoxycarbonyl)thiopropionamide
• ethyl N-propanethioylcarbamate
• ethyl propanethioylcarbamate
• N-Ethoxycarbonylthiopropanamid
• N-ethoxycarbonylthiopropionamide
• thiopropionyl-carbamic acid ethyl ester
• (1-Thioxopropyl)-ethyl ester
• DTXSID70394706
• AKOS006278037
• 59812-12-3
• SCHEMBL10917733

• Inchi： 1S/C6H11NO2S/c1-3-5(10)7-6(8)9-4-2/h3-4H2,1-2H3,(H,7,8,10)
• InChI Key： CZKMJBWLRLQYTE-UHFFFAOYSA-N
• SMILES： S=C(CC)NC(=O)OCC

Computed Properties

• Exact Mass: 161.05100
• Monoisotopic Mass: 161.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.498
• Stability/Shelf Life: Moisture and Temperature Sensitive
• PSA: 70.42000
• LogP: 1.86080
• Vapor Pressure: Not available

N-(Ethoxycarbonyl)thiopropionamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(Ethoxycarbonyl)thiopropionamide

Recent Advances in the Study of N-(Ethoxycarbonyl)thiopropionamide (CAS: 59812-12-3) and Its Applications in Chemical Biology and Pharmaceutical Research

N-(Ethoxycarbonyl)thiopropionamide (CAS: 59812-12-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile chemical properties and potential therapeutic applications. This research briefing synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activities, and potential as a building block for drug development.

Recent studies have demonstrated that N-(Ethoxycarbonyl)thiopropionamide serves as a valuable intermediate in the synthesis of thiazole derivatives, which are known for their broad spectrum of biological activities. A 2023 publication in the Journal of Medicinal Chemistry reported its use in developing novel antimicrobial agents, showing promising activity against drug-resistant bacterial strains. The compound's unique structure, featuring both ethoxycarbonyl and thioamide functional groups, allows for diverse chemical modifications that can be tailored to specific biological targets.

In the field of cancer research, a team from MIT published findings in Nature Chemical Biology (2024) demonstrating that derivatives of N-(Ethoxycarbonyl)thiopropionamide exhibit selective inhibition of certain protein kinases involved in tumor progression. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's potency while maintaining favorable pharmacokinetic properties. These findings suggest potential applications in targeted cancer therapies, particularly for tumors with specific kinase mutations.

From a chemical synthesis perspective, recent advancements have improved the yield and purity of N-(Ethoxycarbonyl)thiopropionamide production. A 2024 study in Organic Process Research & Development described a novel catalytic system that reduces byproduct formation during synthesis while maintaining the compound's stereochemical integrity. This development is particularly important for scaling up production for potential pharmaceutical applications.

The compound's mechanism of action has been further elucidated through structural biology studies. Cryo-EM and X-ray crystallography data published in early 2024 revealed how N-(Ethoxycarbonyl)thiopropionamide derivatives interact with biological targets at the molecular level. These insights are guiding the rational design of more potent and selective analogs for various therapeutic applications.

Looking forward, researchers are exploring the potential of N-(Ethoxycarbonyl)thiopropionamide in emerging areas such as PROTAC (proteolysis targeting chimera) technology and covalent inhibitor design. Its ability to serve as both a recognition element and a warhead in these systems makes it particularly valuable for next-generation drug development approaches. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting that clinical applications may emerge in the coming years.

In conclusion, N-(Ethoxycarbonyl)thiopropionamide (CAS: 59812-12-3) represents a promising scaffold in medicinal chemistry with diverse applications across multiple therapeutic areas. The recent research highlights its potential while also identifying areas for further investigation, particularly regarding its metabolic stability and in vivo efficacy. Continued research on this compound and its derivatives is expected to yield important contributions to drug discovery and chemical biology in the near future.